Cas no 75225-31-9 (2,6,10,14-Hexadecatetraene-1,13-diol,3,7,11,15-tetramethyl-, (2E,6E,10E,13R)-)
75225-31-9 structure
Product Name:2,6,10,14-Hexadecatetraene-1,13-diol,3,7,11,15-tetramethyl-, (2E,6E,10E,13R)-
CAS No:75225-31-9
MF:C20H34O2
MW:306.482766628265
CID:565139
PubChem ID:6443625
Update Time:2025-04-19
2,6,10,14-Hexadecatetraene-1,13-diol,3,7,11,15-tetramethyl-, (2E,6E,10E,13R)- Chemical and Physical Properties
Names and Identifiers
-
- 2,6,10,14-Hexadecatetraene-1,13-diol,3,7,11,15-tetramethyl-, (2E,6E,10E,13R)-
- (2E,6E,10E,13S)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraene-1,13-diol
- elegandiol
- CHEMBL1682411
- 75225-31-9
- Eleganediol
- 2,6,10,14-Hexadecatetraene-1,13-diol, 3,7,11,15-tetramethyl-, (E,E,E)-
-
- Inchi: 1S/C20H34O2/c1-16(2)14-20(22)15-19(5)11-7-9-17(3)8-6-10-18(4)12-13-21/h8,11-12,14,20-22H,6-7,9-10,13,15H2,1-5H3/b17-8+,18-12+,19-11+/t20-/m1/s1
- InChI Key: QYNPSRWEKFVLRS-UYSOGGTPSA-N
- SMILES: O[C@H](/C=C(\C)/C)C/C(/C)=C/CC/C(/C)=C/CC/C(=C/CO)/C
Computed Properties
- Exact Mass: 306.25602
- Monoisotopic Mass: 306.25588
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 5.5
Experimental Properties
- Density: 0.935
- Boiling Point: 435.9°C at 760 mmHg
- Flash Point: 188.1°C
- Refractive Index: 1.505
- PSA: 40.46
2,6,10,14-Hexadecatetraene-1,13-diol,3,7,11,15-tetramethyl-, (2E,6E,10E,13R)- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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